4-{[5-methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide

• IUPAC Name: 4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)amino]benzamide
• InChI: InChI=1S/C13H14N4OS/c1-8-7-15-13(19-2)17-12(8)16-10-5-3-9(4-6-10)11(14)18/h3-7H,1-2H3,(H2,14,18)(H,15,16,17)
• InChI Key: FCEWMNQEGPMYMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1NC2=CC=C(C=C2)C(=O)N)SC
• Molecular Formula: C13H14N4OS
• Molecular Weight: 274.34 g/mol
• CAS No.: 2640947-26-6

Description

4-{[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide is a pyrimidine-derived benzamide compound characterized by a central pyrimidine ring substituted with a methyl group at position 5 and a methylsulfanyl (SCH₃) group at position 2. The pyrimidine moiety is linked via an amino group to a benzamide scaffold. The methylsulfanyl group may enhance hydrophobic interactions with target proteins, while the benzamide group could contribute to hydrogen bonding or π-π stacking interactions.

Preparation Methods

: Synthetic routes and reaction conditions : The synthesis of this compound can involve multiple steps, typically beginning with the preparation of the 5-methyl-2-(methylsulfanyl)pyrimidin-4-amine through methods like nucleophilic substitution or cyclization reactions. The final step usually includes coupling this intermediate with a benzoyl chloride derivative under basic conditions to afford the target compound. Industrial production methods : Industrially, synthesis might involve optimized reaction conditions to increase yield and efficiency, possibly using continuous flow reactors and automated systems for better scalability.

Chemical Reactions Analysis

: Types of reactions it undergoes : The compound can undergo various organic reactions such as oxidation, reduction, and substitution due to its functional groups. Common reagents and conditions : For oxidation, common reagents include potassium permanganate or chromium trioxide. Reduction might use reagents like lithium aluminum hydride or sodium borohydride. Substitution reactions often involve nucleophiles or electrophiles under appropriate conditions. Major products formed : Depending on the reaction, major products could include oxidized, reduced, or substituted derivatives of the original compound, such as sulfoxides or secondary amines.

Scientific Research Applications

: Chemistry : In chemistry, the compound could serve as a building block for more complex molecules. Biology : In biology, it might act as a probe to study enzyme activities or as a ligand in receptor binding studies. Medicine : In medicine, the compound could have potential as a pharmaceutical agent, targeting specific proteins or pathways involved in diseases. Industry : In industry, it may find use in the manufacture of specialty chemicals or as an intermediate in the production of more complex organic compounds.

Mechanism of Action

: The compound might exert its effects by binding to specific molecular targets such as enzymes or receptors. The precise mechanism would depend on its interactions with these targets and could involve inhibition or modulation of biological pathways.

Comparison with Similar Compounds

N-(3-(4-(5-Methoxy-2-((3-sulfamoylphenyl)amino)pyrimidin-4-yl)piperazin-1-yl)benzyl)-4-(3-(methylamino)-3-oxopropyl)benzamide (7a, CDD-1431)

• Key Differences: The pyrimidine ring in 7a features a methoxy (OCH₃) group at position 5 and a sulfamoylphenylamino group at position 2, compared to the methyl and methylsulfanyl groups in the target compound. A piperazine linker and additional benzamide substituents enhance structural complexity.
• Functional Impact :
  • The sulfamoyl group in 7a improves solubility and may target sulfonamide-sensitive enzymes, whereas the methylsulfanyl group in the target compound could favor hydrophobic binding pockets .
  • 7a was synthesized as a BMPR2-selective kinase inhibitor, highlighting the role of pyrimidine substituents in kinase selectivity .

Sodium Salt of 2-Chloro-3-(methylsulfanyl)-N-(1-methyl-1H-tetrazol-5-yl)-4-(trifluoromethyl)benzamide

• Key Differences :
  • The benzamide core in this herbicide patent compound is substituted with chloro (Cl), trifluoromethyl (CF₃), and tetrazolyl groups, unlike the unsubstituted benzamide in the target compound.
  • A methylsulfanyl group is retained at position 3 of the benzene ring.
• Functional Impact :
  • The CF₃ and Cl groups enhance herbicidal activity through increased electrophilicity and metabolic stability. The tetrazolyl group may act as a bioisostere for carboxylic acids, improving membrane permeability .
  • Contrasts with the target compound’s likely pharmacological applications due to divergent substituents.

Non-Pyrimidine Benzamide Analogs

N-(2-hydroxyethyl)-3-[6-[4-(trifluoromethoxy)-anilino]-pyrimidin-4-yl]-benzamide

• Key Differences :
  • A trifluoromethoxy (OCF₃) group replaces the methylsulfanyl group, and a hydroxyethyl chain is appended to the benzamide.
• Functional Impact :
  • The OCF₃ group increases lipophilicity and resistance to oxidative metabolism, while the hydroxyethyl group improves aqueous solubility. These modifications suggest utility in high-affinity protein binding compared to the target compound’s simpler structure .

Structural and Functional Data Table

Compound Name	Pyrimidine Substituents	Benzamide Substituents	Molecular Weight (g/mol)	Key Functional Properties
4-{[5-Methyl-2-(methylsulfanyl)pyrimidin-4-yl]amino}benzamide	5-CH₃, 2-SCH₃	None	~330.4 (calculated)	Potential kinase inhibition
CDD-1431 (7a)	5-OCH₃, 2-sulfamoylphenylamino	Piperazine linker, substituted	~722.8	BMPR2-selective kinase inhibition
Patent Herbicide Compound	N/A (non-pyrimidine)	2-Cl, 3-SCH₃, 4-CF₃, tetrazolyl	~460.8 (sodium salt)	Herbicidal activity
N-(2-hydroxyethyl)-3-[6-[4-(trifluoromethoxy)-anilino]-pyrimidin-4-yl]-benzamide	6-(OCF₃-anilino)	2-hydroxyethyl	~418.4	High-affinity protein binding

Critical Analysis of Substituent Effects

• Methylsulfanyl (SCH₃) vs. Methoxy (OCH₃) :
  • SCH₃ increases hydrophobicity and may enhance membrane penetration, whereas OCH₃ improves solubility and electronic effects on aromatic systems .
• Trifluoromethyl (CF₃) vs. Methyl (CH₃) :
  • CF₃ provides steric bulk and electron-withdrawing effects, critical for herbicidal activity, while CH₃ is less disruptive to binding in enzyme-active sites .
• Sulfamoyl vs. Unsubstituted Benzamide :
  • Sulfamoyl groups (as in CDD-1431) enable hydrogen bonding to kinases, contrasting with the target compound’s reliance on benzamide’s planar structure for π-π interactions .